Cas no 97723-93-8 (N-(1-Carbamothioylpropyl)benzamide)

• Product Name: N-(1-Carbamothioylpropyl)benzamide
• CAS No: 97723-93-8
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 4776645
• Update Time: 2025-04-23

N-(1-Carbamothioylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-carbamothioylpropyl)benzamide
• Benzamide, N-[1-(aminothioxomethyl)propyl]-
• NE34293
• N-(1-Carbamothioylpropyl)benzamide

• Inchi： 1S/C11H14N2OS/c1-2-9(10(12)15)13-11(14)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H2,12,15)(H,13,14)
• InChI Key： QYDNVCLWSYILGK-UHFFFAOYSA-N
• SMILES： S=C(C(CC)NC(C1C=CC=CC=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 87.2

Experimental Properties

• Density: 1.2±0.1 g/cm3

N-(1-Carbamothioylpropyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1-Carbamothioylpropyl)benzamide

N-(1-Carbamothioylpropyl)benzamide (CAS 97723-93-8): A Comprehensive Guide to Properties and Applications

N-(1-Carbamothioylpropyl)benzamide (CAS 97723-93-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This thioamide derivative features a benzamide core linked to a propylcarbamothioyl group, creating a molecule with interesting reactivity and functionality. As researchers continue to explore novel sulfur-containing compounds, this particular molecule stands out for its balanced properties and synthetic versatility.

The growing interest in N-(1-Carbamothioylpropyl)benzamide aligns with current trends in pharmaceutical and materials science research, where sulfur-functionalized compounds are being investigated for their diverse biological activities and material properties. Many researchers are searching for information about "CAS 97723-93-8 applications" and "N-(1-Carbamothioylpropyl)benzamide synthesis," reflecting the compound's emerging importance in scientific circles.

From a chemical perspective, N-(1-Carbamothioylpropyl)benzamide demonstrates several notable characteristics. The presence of both amide and thioamide functional groups in its structure contributes to its hydrogen bonding capacity and potential for forming stable complexes. These properties make it particularly interesting for applications in molecular recognition systems and as a building block for more complex architectures. The compound's solubility profile (moderate in polar organic solvents but limited in water) is another frequently searched aspect among chemists working with this material.

Recent studies have explored the potential of CAS 97723-93-8 in various fields, with particular focus on its role as an intermediate in organic synthesis. The compound's reactivity patterns allow for selective modifications at different positions, making it valuable for creating diverse molecular libraries. This aligns with current pharmaceutical industry needs for novel scaffold structures in drug discovery programs. Researchers often inquire about "N-(1-Carbamothioylpropyl)benzamide derivatives" and their biological activities, indicating growing interest in structure-activity relationships.

The synthesis of N-(1-Carbamothioylpropyl)benzamide typically involves the reaction of appropriate benzoyl derivatives with propyl isothiocyanate precursors. Optimization of this process has been a topic of several recent publications, with researchers investigating "CAS 97723-93-8 preparation methods" to improve yields and purity. The compound's crystallization behavior and polymorphic forms have also attracted attention from materials scientists studying molecular packing and solid-state properties.

In analytical chemistry, N-(1-Carbamothioylpropyl)benzamide presents characteristic spectroscopic features that facilitate its identification. The IR spectrum typically shows distinct absorptions for both the amide and thioamide carbonyl groups, while the NMR spectrum provides clear evidence of the propyl chain environment. These analytical signatures are frequently discussed in forums where scientists share "CAS 97723-93-8 characterization data" and spectral interpretation tips.

From a safety perspective, proper handling of N-(1-Carbamothioylpropyl)benzamide requires standard laboratory precautions for organic compounds. While not classified as highly hazardous, its stability under various conditions and compatibility with common reagents are practical considerations for researchers. These aspects are often included in safety data sheets and technical bulletins about "97723-93-8 handling precautions."

The commercial availability of CAS 97723-93-8 has increased in recent years, with several specialty chemical suppliers now listing it in their catalogs. Pricing and bulk availability information are common search queries, reflecting growing demand from both academic and industrial researchers. The compound's storage requirements (typically room temperature under inert atmosphere) and shelf life considerations are additional practical aspects frequently discussed by purchasers.

Looking forward, the potential applications of N-(1-Carbamothioylpropyl)benzamide continue to expand. Current research directions include its use as a ligand in coordination chemistry, where its metal-binding properties are being explored for catalytic applications. Another emerging area involves its incorporation into functional materials with specific optical or electronic properties. These developments align with broader scientific trends toward multifunctional organic molecules and explain the increasing number of citations for this compound in recent literature.

For researchers considering working with CAS 97723-93-8, several key resources are available. The compound's physical property data (including melting point, solubility, and spectral characteristics) have been well-documented in chemical databases. Additionally, published procedures for its derivatization reactions provide valuable starting points for further synthetic exploration. The growing body of work on this compound suggests it will remain an important building block in organic and medicinal chemistry for the foreseeable future.

In conclusion, N-(1-Carbamothioylpropyl)benzamide represents an interesting case study in how relatively simple sulfur-containing amides can find diverse applications across chemical disciplines. Its combination of synthetic accessibility, structural features, and functional group compatibility makes it particularly valuable in current research environments that prioritize molecular diversity and structure-property relationships. As more researchers discover its potential, we can expect to see continued growth in publications and patents referencing this versatile compound.